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This document provides a comprehensive overview and detailed protocols for the development
and evaluation of tungsten-based catalysts for fuel cell applications. Tungsten materials,
including its carbides, oxides, and sulfides, are emerging as promising, cost-effective
alternatives to precious metal catalysts, offering enhanced stability and performance. These
materials can function as primary catalysts, co-catalysts, or durable catalyst supports,
addressing key challenges in fuel cell technology such as catalyst poisoning and degradation.

Application Notes

Tungsten-based materials offer a versatile platform for fuel cell catalysis. Tungsten carbides
(WC) exhibit Pt-like electronic properties, making them suitable for hydrogen oxidation
reactions (HOR).[1] Tungsten oxides (WOx) and sulfides (WS2) are valuable as catalyst
supports and for the oxygen reduction reaction (ORR) and hydrogen evolution reaction (HER),
respectively.[2][3][4] Notably, tungsten's ability to modulate the electronic structure of platinum
can enhance CO tolerance, a critical issue in proton-exchange membrane fuel cells (PEMFCs)
that utilize reformate fuels.[5][6] The development of nanostructured tungsten materials further
enhances their catalytic activity by increasing the number of active sites.[3]
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The general workflow for developing and evaluating these catalysts involves synthesis,
physical and electrochemical characterization, and finally, performance testing in a fuel cell
assembly.

Overall Workflow for Tungsten-Based Catalyst Development
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Caption: High-level workflow for tungsten-based catalyst development.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are
synthesized from multiple sources to provide a practical guide for laboratory work.

Protocol 1: Synthesis of Tungsten Disulfide (WS2)
Nanosheets
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This protocol describes a hydrothermal method for synthesizing flower-like WSz nanosheets,
which are effective for the hydrogen evolution reaction (HER).[3]

Materials:

e Sodium Tungstate Dihydrate (Na2WOa4-2H20)
e Thioacetamide (CH3CSNHz2)

e Deionized (DI) water

» Absolute ethanol

o Teflon-lined stainless-steel autoclave (100 mL)
e Centrifuge

e Drying oven

Procedure:

Dissolve 1.32 g of Na2WOa4-2H20 and 2.4 g of CH3CSNH: in 60 mL of DI water.

« Stir the solution vigorously for 30 minutes to form a homogeneous mixture.

» Transfer the solution into a 100 mL Teflon-lined stainless-steel autoclave.

e Seal the autoclave and heat it in an oven at 200°C for 24 hours.

» After the reaction, allow the autoclave to cool down to room temperature naturally.
o Collect the black precipitate by centrifugation at 8000 rpm for 10 minutes.

o Wash the collected product with DI water and absolute ethanol several times to remove any
unreacted precursors and byproducts.

e Dry the final WS2 nanosheet product in an oven at 80°C overnight.[3]
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Protocol 2: Synthesis of Tungsten Carbide (WC)
Nanoparticles

This protocol details the synthesis of tungsten carbide nanopatrticles via a "urea glass" route,
which is a simple and inexpensive method.[7][8]

Materials:

Tungsten (1V) chloride (WCla)

Urea (CO(NH2)2)

Ethanol

Tube furnace

Nitrogen (N2) gas supply

Procedure:

» Prepare a "urea glass" precursor by dissolving WCls and urea in ethanol. To favor carbide
formation, use a high urea-to-metal molar ratio (e.g., R=20).

» Gently heat the solution to evaporate the ethanol, resulting in a polymer-like, glassy solid.

¢ Place the obtained "urea glass" in a ceramic crucible.

o Transfer the crucible into a tube furnace.

» Heat the sample to 800°C under a continuous N2z gas flow, with a heating ramp of
approximately 3.3°C/min (4 hours to reach temperature).

» Hold the temperature at 800°C for 3 hours.[7]

 After calcination, allow the furnace to cool to room temperature under N2 flow.

e The resulting silvery-black powder is tungsten carbide.
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Protocol 3: Catalyst Ink and Membrane Electrode
Assembly (MEA) Preparation

This protocol outlines the steps for preparing the catalyst ink and fabricating a catalyst-coated
membrane (CCM) for a PEMFC.[9][10]

Materials:

Tungsten-based catalyst powder (e.g., Pt supported on WC)

Nafion® dispersion solution (e.g., 5 wt%)

Isopropyl alcohol (IPA)

DI water

Proton exchange membrane (e.g., Nafion® 112)

Gas Diffusion Layers (GDLs)

Ultrasonic bath/probe sonicator

Spray coating or blade coating apparatus

Hot press

Procedure:

Catalyst Ink Preparation: a. Weigh the desired amount of catalyst powder (e.g., 40 mg) and
place it in a glass vial. b. Add DI water dropwise to wet the catalyst powder, followed by
gentle shaking.[10] c. Add the required volumes of IPA and Nafion® dispersion. A typical
composition might be 33 wt% ionomer in the dry catalyst layer.[10] d. Sonicate the mixture
for 30-60 minutes in an ice bath to ensure a homogeneous dispersion.[9]

Catalyst Layer Deposition: a. Secure the proton exchange membrane onto a heated vacuum
plate. b. Use a spray coater or a blade coater to apply the catalyst ink uniformly onto the
membrane.[9][11] c. The catalyst loading can be controlled by the number of spray passes or
the blade height.[10] d. Dry the catalyst layer on the heated plate for at least 10 minutes. e.
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Repeat the process on the other side of the membrane for the second electrode (anode or
cathode).

MEA Fabrication: a. Place the prepared CCM between two GDLs. b. Position the assembly
between the platens of a hot press. c. Hot press the assembly at a specific temperature and
pressure (e.g., 120°C and 75 kg cm~2) for 3 minutes to ensure good bonding.[12] d. The
resulting integrated unit is the MEA, ready for fuel cell testing.
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Caption: Workflow for Membrane Electrode Assembly (MEA) fabrication.
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Protocol 4: Electrochemical Performance Evaluation

This section describes standard electrochemical tests to evaluate catalyst performance using a

potentiostat and a fuel cell test station.
1. Cyclic Voltammetry (CV) for Electrochemical Surface Area (ECSA):[13]

e Setup: Assemble the MEA in a single-cell test fixture. The electrode of interest is the working
electrode (WE), while the other electrode, fed with hydrogen, acts as both the counter (CE)
and reference electrode (RE).[13]

e Procedure:
o Purge the WE with an inert gas (e.g., N2).
o Cycle the potential of the WE, for example, between 0.05V and 1.2 V vs. RHE.

o Record the resulting current. The hydrogen adsorption/desorption peaks in the low
potential region are used to calculate the ECSA.[14]

o ECSA (cm?/g_Pt) is calculated by integrating the charge of the hydrogen desorption peak,
correcting for the double-layer capacitance, and dividing by the scan rate and a standard
value for hydrogen adsorption on Pt (210 pC/cm?).[14]

2. Linear Sweep Voltammetry (LSV) for ORR/HOR Activity:[14]

o Setup: Can be performed in a three-electrode half-cell with a Rotating Disk Electrode (RDE)
or in a single fuel cell.[14]

e Procedure:

[¢]

For ORR, saturate the electrolyte (in a half-cell) or feed the cathode (in a single cell) with
O:z. For HOR, feed the anode with Hz.

o

Sweep the potential linearly in the region of interest.

Record the current density as a function of potential to generate a polarization curve. This

[e]

curve reveals key parameters like onset potential and limiting current density.[14]
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3. CO Stripping Voltammetry for CO Tolerance:[6]
o Setup: Single-cell test fixture connected to a potentiostat.

e Procedure:

o

Adsorb CO onto the anode catalyst by exposing it to a CO-containing gas stream for a set
time at a low potential (e.g., 0.05 V vs. RHE).

[¢]

Purge the cell with an inert gas to remove any non-adsorbed CO.

[e]

Perform a CV or LSV scan to a higher potential.

o

The potential at which a sharp oxidation peak appears corresponds to the stripping
(removal) of the adsorbed CO. A lower stripping potential indicates better CO tolerance.[6]
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Caption: Workflow for key electrochemical evaluation tests.

Data Presentation

The following tables summarize representative quantitative data for various tungsten-based
catalysts from recent literature.
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Table 1: Performance of Tungsten-Based Anode Catalysts in PEMFCs

Catalyst Pt Loading Peak Power Mass 5
Compositio (mg Pt Density (W Activity (W Reference
Tolerance
n cm™?) cm™?) mg Pt™?)
High (3.4%
current loss
PYW@NCNF 0.1 1.27 16.9 , [5]
in 1000 ppm
CO)
_ ~0.95 ~0.82
Commercial ) ]
PUC 0.1 (estimated (estimated Low [5]
from graph) from data)
Enhanced High
erformance Improved
30% P - (mp I
0.4 over Not specified CO oxidation [15]
PtRU/WvaOZ .
commercial at low
Pt/C potentials)
Higher than High (Lower
10% Pt/WOs- - ) Increased o
Not specified commercial o CO stripping [16]
C mass activity )
Pt/C potential)

Table 2: Performance of Tungsten-Based Catalysts for HER/ORR
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Catalyst Overpotenti
. . Tafel Slope
Compositio  Reaction al at 10 mA Electrolyte Reference
(mV dec™?)
n cm~2(mV)
~200
WSz
HER (estimated Low Acidic [3]
Nanosheets
from graph)
Monoclinic N
HER 73 Not specified 0.5 M H2S0a4 [17]
WOs3
Orthorhombic .
HER 147 Not specified 0.5 M H2S0a4 [17]
WOs3-H20
W2C " .
) HER Not specified ~50 Not specified [18]
Nanoparticles
Higher onset
Pt/WOx-CNTs ORR potential than  Not specified Not specified [19]

Pt/CNTs

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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